Cas no 1246302-86-2 (24(R/S),25-Epoxycholesterol-d6)

• Product Name: 24(R/S),25-Epoxycholesterol-d6
• CAS No: 1246302-86-2
• MF: C₂₇H₄₄O₂
• MW: 406.674038887024
• CID: 4726816
• PubChem ID: 9547207
• Update Time: 2025-05-20

24(R/S),25-Epoxycholesterol-d6 Chemical and Physical Properties

Names and Identifiers

• 24(R/S),25-Epoxycholesterol-d6
• 26,26,26,27,27,27-hexadeutero-24,25-epoxycholesterol
• DA-69095
• SCHEMBL26642077
• HY-146768S
• 1246302-86-2
• (3S,8S,9S,10R,13R,14S,17R)-17-[(2R)-4-[3,3-bis(trideuteriomethyl)oxiran-2-yl]butan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• LMST01010148
• 24,25-epoxy-cholest-5-en-3beta-ol(d6)
• 24,25-epoxy-cholesterol(d6)
• (3beta)-(26,26,26,27,27,27-2H6)-24,25-Epoxycholest-5-en-3-ol

• MDL： MFCD22416728
• Inchi： 1S/C27H44O2/c1-17(6-11-24-25(2,3)29-24)21-9-10-22-20-8-7-18-16-19(28)12-14-26(18,4)23(20)13-15-27(21,22)5/h7,17,19-24,28H,6,8-16H2,1-5H3/t17-,19+,20+,21-,22+,23+,24?,26+,27-/m1/s1/i2D3,3D3
• InChI Key： OSENKJZWYQXHBN-LRCQYHTQSA-N
• SMILES： O1C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C1CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 406.371791118g/mol
• Monoisotopic Mass: 406.371791118g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 32.8Ų

24(R/S),25-Epoxycholesterol-d6 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on 24(R/S),25-Epoxycholesterol-d6

Comprehensive Analysis of 24(R/S),25-Epoxycholesterol-d6 (CAS No. 1246302-86-2): Applications and Research Insights

24(R/S),25-Epoxycholesterol-d6 (CAS No. 1246302-86-2) is a deuterium-labeled derivative of epoxycholesterol, a critical intermediate in the biosynthesis of bile acids and steroid hormones. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique isotopic properties, which enhance its utility in metabolic tracing and lipidomics studies. The inclusion of six deuterium atoms (d6) improves its stability and detection sensitivity in mass spectrometry, making it a preferred choice for quantitative analysis.

Recent advancements in cholesterol metabolism research have highlighted the role of 24(R/S),25-Epoxycholesterol-d6 in understanding diseases such as atherosclerosis, neurodegenerative disorders, and cancer. Researchers are particularly interested in its interaction with liver X receptors (LXRs), which regulate cholesterol homeostasis and immune responses. This aligns with the growing public interest in personalized medicine and functional foods, as consumers seek scientifically backed solutions for cardiovascular health.

The compound's stereochemistry (R/S configuration) further diversifies its applications. For instance, the 24(R) enantiomer has shown distinct biological activity compared to the 24(S) form, influencing drug development strategies. This nuance is frequently explored in pharmacokinetic studies, a trending topic in AI-driven drug discovery platforms. Laboratories leveraging high-throughput screening often use this labeled standard to validate assays targeting cholesterol-related pathways.

From an analytical perspective, 24(R/S),25-Epoxycholesterol-d6 serves as a vital internal standard in LC-MS/MS workflows. Its deuterium labeling minimizes matrix effects, addressing common challenges in lipid quantification—a frequent search query among analytical chemists. The compound's stability under various pH and temperature conditions also makes it suitable for longitudinal studies, a key requirement in clinical research.

Beyond academia, the nutraceutical industry has shown interest in epoxycholesterol derivatives for their potential anti-inflammatory properties. This aligns with the surge in online searches for "natural cholesterol regulators" and "bioactive lipids." However, rigorous clinical trials are still needed to substantiate these applications, emphasizing the importance of reliable reference compounds like 24(R/S),25-Epoxycholesterol-d6.

In summary, CAS No. 1246302-86-2 represents a multifaceted tool for advancing lipid research and therapeutic innovation. Its integration into omics technologies and alignment with health trends positions it as a compound of enduring scientific and commercial relevance.